Cas no 229627-58-1 (b-Alanine,N-[[3-methoxy-4-[[[(2-methylphenyl)amino]carbonyl]amino]phenyl]acetyl]glycyl-N-[(3,4-dimethoxyphenyl)methyl]-)

• Product Name: b-Alanine,N-[[3-methoxy-4-[[[(2-methylphenyl)amino]carbonyl]amino]phenyl]acetyl]glycyl-N-[(3,4-dimethoxyphenyl)methyl]-
• CAS No: 229627-58-1
• MF: C₃₁H₃₆N₄O₈
• MW: 592.639548301697
• CID: 1412626
• PubChem ID: 9830010
• Update Time: 2025-04-20

b-Alanine,N-[[3-methoxy-4-[[[(2-methylphenyl)amino]carbonyl]amino]phenyl]acetyl]glycyl-N-[(3,4-dimethoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• b-Alanine,N-[[3-methoxy-4-[[[(2-methylphenyl)amino]carbonyl]amino]phenyl]acetyl]glycyl-N-[(3,4-dimethoxyphenyl)methyl]-
• 3-[(3,4-dimethoxyphenyl)methyl-[2-[[2-[3-methoxy-4-[(2-methylphenyl)carbamoylamino]phenyl]acetyl]amino]acetyl]amino]propanoic acid
• SCHEMBL6136116
• 3-(N-(3,4-Dimethoxybenzyl)-2-(2-(3-methoxy-4-(3-(o-tolyl)ureido)phenyl)acetamido)acetamido)propanoic acid
• beta-Alanine, N-((3-methoxy-4-((((2-methylphenyl)amino)carbonyl)amino)phenyl)acetyl)glycyl-N-((3,4-dimethoxyphenyl)methyl)-
• F387KG9ITH
• IVL-745
• DTXSID9043930
• 229627-58-1
• IVL 745
• AKOS040752138
• .BETA.-ALANINE, N-(2-(3-METHOXY-4-((((2-METHYLPHENYL)AMINO)CARBONYL)AMINO)PHENYL)ACETYL)GLYCYL-N-((3,4-DIMETHOXYPHENYL)METHYL)-
• XRP 1745A
• IVL745
• UNII-F387KG9ITH

• Inchi： 1S/C31H36N4O8/c1-20-7-5-6-8-23(20)33-31(40)34-24-11-9-21(15-26(24)42-3)17-28(36)32-18-29(37)35(14-13-30(38)39)19-22-10-12-25(41-2)27(16-22)43-4/h5-12,15-16H,13-14,17-19H2,1-4H3,(H,32,36)(H,38,39)(H2,33,34,40)
• InChI Key： WZFRNNCNGXELDE-UHFFFAOYSA-N
• SMILES： O=C(CNC(CC1C=CC(=C(C=1)OC)NC(NC1C=CC=CC=1C)=O)=O)N(CCC(=O)O)CC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 592.25331412g/mol
• Monoisotopic Mass: 592.25331412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 43
• Rotatable Bond Count: 14
• Complexity: 920
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 156Ų